Cas no 2465-79-4 (2-(piperazin-2-yl)acetonitrile)

2-(Piperazin-2-yl)acetonitrile is a versatile heterocyclic compound featuring a piperazine core with an acetonitrile functional group. This structure imparts reactivity suitable for pharmaceutical and agrochemical synthesis, particularly as a building block for nitrogen-containing scaffolds. The nitrile group offers flexibility for further derivatization, enabling transformations into amines, amides, or carboxylic acids. Its piperazine moiety enhances solubility and bioavailability in drug design. The compound’s stability under standard conditions and compatibility with common organic reactions make it a practical intermediate for medicinal chemistry applications. Careful handling is advised due to potential sensitivity to moisture or strong acids/bases.
2-(piperazin-2-yl)acetonitrile structure
2465-79-4 structure
Product Name:2-(piperazin-2-yl)acetonitrile
CAS No:2465-79-4
MF:C6H11N3
MW:125.171640634537
CID:251405
PubChem ID:14947195
Update Time:2025-05-27

2-(piperazin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazineacetonitrile
    • 2-piperazin-2-ylacetonitrile
    • 2-(cyanomethyl)piperazine
    • 2-(PIPERAZIN-2-YL)ACETONITRILE
    • 2-Cyanometyl-piperazin
    • AG-E-73858
    • AGN-PC-0032QN
    • CTK1A1118
    • KB-25988
    • MB07450
    • piperazin-2-ylacetonitrile
    • piperazin-2-yl-acetonitrile
    • SureCN8126746
    • AKOS006331847
    • DTXSID90565890
    • SCHEMBL8126746
    • EN300-1698918
    • CS-0095827
    • TVKAZNBVXZKTAV-UHFFFAOYSA-N
    • (Piperazin-2-yl)acetonitrile
    • 2465-79-4
    • 2-(piperazin-2-yl)acetonitrile
    • Inchi: 1S/C6H11N3/c7-2-1-6-5-8-3-4-9-6/h6,8-9H,1,3-5H2
    • InChI Key: TVKAZNBVXZKTAV-UHFFFAOYSA-N
    • SMILES: N1CCNCC1CC#N

Computed Properties

  • Exact Mass: 125.09543
  • Monoisotopic Mass: 125.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 0.966
  • Boiling Point: 287.5°Cat760mmHg
  • Flash Point: 127.7°C
  • Refractive Index: 1.444
  • PSA: 47.85

2-(piperazin-2-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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Enamine
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$276.0 2023-09-20
Enamine
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Enamine
EN300-1698918-0.25g
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Enamine
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